Cas no 2680811-70-3 (prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate)

• Product Name: prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate
• CAS No: 2680811-70-3
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 5649502
• PubChem ID: 165920236
• Update Time: 2023-11-27

prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-5-carboxylate
• 2680811-70-3
• EN300-28273782
• prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate

• Inchi： 1S/C9H11F2NO3/c1-2-4-15-8(13)12-3-5-14-7-6(12)9(7,10)11/h2,6-7H,1,3-5H2
• InChI Key： MLHYARMLHAPXPX-UHFFFAOYSA-N
• SMILES： FC1(C2C1N(C(=O)OCC=C)CCO2)F

Computed Properties

• Exact Mass: 219.07069954g/mol
• Monoisotopic Mass: 219.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.8Ų